4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(2,5-dimethoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H21N7O3/c1-27-13-3-4-15(28-2)14(11-13)20-18(26)24-9-7-23(8-10-24)17-6-5-16-21-19-12-25(16)22-17/h3-6,11-12H,7-10H2,1-2H3,(H,20,26)
• InChI Key: CRFJEVDOGBZFJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)N2CCN(CC2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C18H21N7O3
• Molecular Weight: 383.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a triazolo[4,3-b]pyridazine ring, a piperazine ring, and a dimethoxyphenyl group. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central triazole ring. The exact structure would need to be determined through techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the triazole ring, which is a common feature in many biologically active compounds. The piperazine ring and the dimethoxyphenyl group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by the presence of the various functional groups. For example, the triazole ring could contribute to the compound’s thermal stability.

Scientific Research Applications

Anti-Tumor Activity and c-Met Kinase Inhibition

• . Among these derivatives, compound 22i demonstrated excellent anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines, with IC50 values of 0.83 μM, 0.15 μM, and 2.85 μM, respectively. Additionally, it exhibited superior c-Met kinase inhibition ability at the nanomolar level (IC50 = 48 nM). Further studies, including dose-dependent experiments, fluorescence staining, cell cycle assays, and docking studies, supported its potential as a c-Met kinase inhibitor.

Medicinal Chemistry Building Blocks

• . These compounds serve as valuable building blocks for drug development due to their unique structural features and potential biological activities.

LSD1 Inhibitors

• . Docking studies suggest that interactions between the nitrogen atom in the pyridine ring and specific residues contribute to improved activity in this series.

Energetic Salts

• . These salts exhibit promising properties for applications in energetic materials due to their unique molecular structures.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would likely involve further studies to determine its potential uses, such as in the development of new drugs or materials.